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Compound of Interest

Compound Name: Brefonalol

Cat. No.: B10784115 Get Quote

This technical guide provides essential chemical identification information for the compound

Brefonalol and a generalized overview of its expected mechanism of action based on its

classification as a beta-adrenergic antagonist. This document is intended for researchers,

scientists, and drug development professionals.

Chemical Identification
Brefonalol is a beta-adrenergic antagonist that has been investigated for its potential to reduce

heart rate and blood pressure, as well as to dilate blood vessels.[1] The following table

summarizes its key chemical identifiers.

Identifier Value Source

IUPAC Name

6-[1-hydroxy-2-[(2-methyl-4-

phenylbutan-2-

yl)amino]ethyl]-3,4-dihydro-1H-

quinolin-2-one

[1][2]

CAS Number 104051-20-9 [1][2][3]

Molecular Formula C22H28N2O2 [1][2]

Molar Mass 352.478 g·mol−1 [1]
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Experimental Protocols and Quantitative Data
Detailed experimental protocols and comprehensive quantitative data for Brefonalol are not

extensively available in the public domain based on current searches. While a study on its

hemodynamic effects has been noted, specific methodologies and detailed results are not

readily accessible.[1]

General Signaling Pathway and Mechanism of
Action
As a beta-adrenergic antagonist, Brefonalol is expected to competitively inhibit the binding of

catecholamines, such as epinephrine and norepinephrine, to beta-adrenergic receptors. This

action blocks the downstream signaling cascade that would typically lead to physiological

responses like increased heart rate and contractility.

The following diagram illustrates the generalized signaling pathway of a beta-adrenergic

receptor and the inhibitory action of a beta-blocker like Brefonalol.
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Generalized Beta-Adrenergic Signaling Pathway Inhibition by Brefonalol.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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